6-(2,4-Dimethylphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2,4-dimethylphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O2/c1-13(2)9-10-25-20(28)18-19(24(6)22(25)29)23-21-26(18)12-16(5)27(21)17-8-7-14(3)11-15(17)4/h7-8,11-13H,9-10H2,1-6H3
• InChI Key: AHQUGNMOHJATRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC(C)C)C)C
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

6-(2,4-Dimethylphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
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Scientific Research Applications

Mesoionic Purinone Analogs

Mesoionic compounds, including purinone analogs, are studied for their unique chemical properties and potential applications in drug development and material science. For example, mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, which share structural similarities with the compound , have been synthesized and investigated for their chemical behavior, including hydrolytic ring-opening reactions and cycloaddition reactions, indicating potential utility in synthetic chemistry and pharmaceuticals (Coburn & Taylor, 1982).

Purine Derivatives and Receptor Activity

Purine derivatives, especially those modified at specific positions on the purine scaffold, are extensively studied for their biological activities, including interactions with various receptors. For instance, novel arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones have been synthesized and tested for their affinity towards serotoninergic and dopaminergic receptors, indicating potential applications in developing antidepressant and anxiolytic drugs (Zagórska et al., 2015).

Luminescence Sensing

Certain dimethylphenyl imidazole dicarboxylate-based compounds, including lanthanide(III)-organic frameworks, exhibit selective luminescence sensing capabilities towards benzaldehyde derivatives. These properties suggest potential applications in chemical sensing and environmental monitoring (Shi et al., 2015).

Purine Alkaloids and Biological Activity

Purine alkaloids from natural sources, such as marine organisms, have been isolated and characterized for their cytotoxic properties against human cancer cell lines, offering insights into natural product drug discovery and the potential for developing new anticancer agents (Qi, Zhang, & Huang, 2008).